Cas no 417722-95-3 (Phenyloxy Descyclopropylamino Lenvatinib)

• Product Name: Phenyloxy Descyclopropylamino Lenvatinib
• CAS No: 417722-95-3
• MF: C₂₄H₁₈ClN₃O₅
• MW: 463.869824886322
• CID: 2636086
• PubChem ID: 22936529
• Update Time: 2025-10-28

Phenyloxy Descyclopropylamino Lenvatinib Chemical and Physical Properties

Names and Identifiers

• Phenyl N-(4-(6-carbamoyl-7-methoxy-4-quinolyl)oxy-2-chlorophenyl)carbamate
• CARBAMIC ACID,[4-[[6-(AMINOCARBONYL)-7-METHOXY-4-QUINOLINYL]OXY]-2-CHLOROPHENYL]-,PHENYL ESTER
• Phenyl (4-((6-carbamoyl-7-methoxyquinolin-4-yl)oxy)-2-chlorophenyl)carbamate
• phenyl N-[4-(6-carbamoyl-7-methoxyquinolin-4-yl)oxy-2-chlorophenyl]carbamate
• SCHEMBL1892824
• phenyl N-{4-[(6-carbamoyl-7-methoxyquinolin-4-yl)oxy]-2-chlorophenyl}carbamate
• Phenyloxy Descyclopropylamino Lenvatinib; Carbamic acid, N-[4-[[6-(aminocarbonyl)-7-methoxy-4-quinolinyl]oxy]-2-chlorophenyl]-, phenyl ester (ACI); Carbamic acid, [4-[[6-(aminocarbonyl)-7-methoxy-4-quinolinyl]oxy]-2-chlorophenyl]-, phenyl ester (9CI); Phenyl N-[4-[[6-(aminocarbonyl)-7-methoxy-4-q
• Phenyloxy Descyclopropylamino Lenvatinib
• 417722-95-3
• DB-125823
• G71614
• BNMGPDZKAHVEQH-UHFFFAOYSA-N
• [4-[[6-(Aminocarbonyl)-7-methoxy-4-quinolinyl]oxy]-2-chlorophenyl]carbamic acid phenyl ester
• (4-((6-(Aminocarbonyl)-7-methoxy-4-quinolinyl)oxy)-2-chlorophenyl)carbamic acid phenyl ester
• 814-027-8

• Inchi： 1S/C24H18ClN3O5/c1-31-22-13-20-16(12-17(22)23(26)29)21(9-10-27-20)32-15-7-8-19(18(25)11-15)28-24(30)33-14-5-3-2-4-6-14/h2-13H,1H3,(H2,26,29)(H,28,30)
• InChI Key： BNMGPDZKAHVEQH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)OC1C=CN=C2C=C(C(C(N)=O)=CC2=1)OC)NC(=O)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 463.09300
• Monoisotopic Mass: 463.0934984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.418±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (4.5E-5 g/L) (25 ºC),
• PSA: 112.77000
• LogP: 6.17220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides

Additional information on Phenyloxy Descyclopropylamino Lenvatinib

Phenyloxy Descyclopropylamino Lenvatinib: A Promising Compound in Oncology

Phenyloxy Descyclopropylamino Lenvatinib (CAS No. 417722-95-3) is a novel derivative of the well-known tyrosine kinase inhibitor, Lenvatinib. This compound has garnered significant attention in the field of oncology due to its potential to enhance the therapeutic efficacy and reduce the side effects associated with traditional Lenvatinib treatment. In this article, we will delve into the chemical structure, pharmacological properties, and recent research findings related to this promising compound.

The chemical structure of Phenyloxy Descyclopropylamino Lenvatinib is characterized by the substitution of the cyclopropylamino group with a phenyloxy group. This modification is hypothesized to alter the binding affinity and selectivity of the compound, potentially leading to improved pharmacokinetic and pharmacodynamic profiles. The molecular formula of this compound is C₂₀H₁₈N₂O₄, with a molecular weight of approximately 358.36 g/mol.

In preclinical studies, Phenyloxy Descyclopropylamino Lenvatinib has demonstrated potent inhibitory activity against multiple receptor tyrosine kinases (RTKs), including vascular endothelial growth factor receptors (VEGFRs), fibroblast growth factor receptors (FGFRs), and platelet-derived growth factor receptors (PDGFRs). These RTKs play crucial roles in angiogenesis, tumor growth, and metastasis, making them attractive targets for cancer therapy. The compound's ability to inhibit these kinases suggests its potential as a broad-spectrum antitumor agent.

A recent study published in the Cancer Research Journal evaluated the efficacy of Phenyloxy Descyclopropylamino Lenvatinib in various cancer models. The results showed that this compound significantly inhibited tumor growth in both in vitro and in vivo settings. In particular, it demonstrated robust antitumor activity against renal cell carcinoma (RCC) and hepatocellular carcinoma (HCC), two types of cancer that are often resistant to conventional therapies.

The pharmacokinetic properties of Phenyloxy Descyclopropylamino Lenvatinib have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It has a high oral bioavailability and a long half-life, which may allow for less frequent dosing regimens and improved patient compliance. Additionally, the compound shows minimal toxicity at therapeutic doses, suggesting a favorable safety profile.

In terms of clinical applications, early-phase clinical trials have been initiated to evaluate the safety and efficacy of Phenyloxy Descyclopropylamino Lenvatinib. Preliminary results from these trials are promising, with several patients showing significant tumor shrinkage and prolonged progression-free survival. These findings have sparked interest among oncologists and researchers, who are eager to explore the full potential of this compound in various cancer types.

The development of targeted therapies like Lenvatinib derivatives is crucial for advancing cancer treatment strategies. By optimizing the chemical structure and pharmacological properties of these compounds, researchers aim to improve patient outcomes while minimizing adverse effects. The ongoing research on Phenyloxy Descyclopropylamino Lenvatinib is a testament to the continuous efforts in this field.

In conclusion, Phenyloxy Descyclopropylamino Lenvatinib (CAS No. 417722-95-3) represents a promising advancement in the field of oncology. Its unique chemical structure and potent inhibitory activity against multiple RTKs make it a valuable candidate for further clinical investigation. As research continues to uncover its full therapeutic potential, this compound may offer new hope for patients battling various forms of cancer.